Cas no 1207961-53-2 (1-(2-Bromoethyl)-4-fluoro-1H-pyrazole)

• Product Name: 1-(2-Bromoethyl)-4-fluoro-1H-pyrazole
• CAS No: 1207961-53-2
• MF: C₅H₆BrFN₂
• MW: 193.016943454742
• CID: 4826505
• PubChem ID: 59191985
• Update Time: 2024-11-04

1-(2-Bromoethyl)-4-fluoro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromoethyl)-4-fluoro-1H-pyrazole
• 1-(2-bromoethyl)-4-fluoropyrazole
• 4-fluoro-1-(2-bromo-ethyl)-1h-pyrazole
• DTXSID301286729
• F75309
• SCHEMBL1934924
• 1207961-53-2
• DB-094858

• Inchi： 1S/C5H6BrFN2/c6-1-2-9-4-5(7)3-8-9/h3-4H,1-2H2
• InChI Key： NWRXKYYAQQNYRV-UHFFFAOYSA-N
• SMILES： BrCCN1C=C(C=N1)F

Computed Properties

• Exact Mass: 191.96984g/mol
• Monoisotopic Mass: 191.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 17.8